2-(1-(3,4-dichlorobenzyl)piperidin-4-yl)-1H-benzo[d]imidazole
Overview
Description
The compound “2-(1-(3,4-dichlorobenzyl)piperidin-4-yl)-1H-benzo[d]imidazole” belongs to the class of organic compounds known as n-benzylpiperidines . These are heterocyclic compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom . It has been evaluated for its antiplasmodial activity against cultured chloroquine-sensitive and resistant strains of P. falciparum .
Synthesis Analysis
While specific synthesis details for this compound were not found, it is known that a series of differently modulated benzo[d]imidazole-2-one derivatives were designed and synthesized . The synthesis process often involves the use of activating agents and coupling reactions .Molecular Structure Analysis
The molecular structure of this compound is characterized by a piperidine ring conjugated to a benzyl group through one nitrogen ring atom . Further exploration of the core structure using chemistry approaches may yield important leads .Mechanism of Action
Target of Action
Similar compounds have been found to target theNLRP3 inflammasome , a protein complex responsible for the activation of inflammatory responses.
Mode of Action
For instance, similar compounds have been found to inhibit NLRP3-dependent pyroptosis and IL-1β release in PMA-differentiated THP-1 cells stimulated with LPS/ATP .
Biochemical Pathways
Given the potential target of nlrp3 inflammasome, it can be inferred that the compound may influence theinflammatory response pathways in the body .
Result of Action
The result of the compound’s action is likely related to the inhibition of inflammatory responses. As mentioned, similar compounds have been found to inhibit NLRP3-dependent pyroptosis and IL-1β release . This suggests that the compound may have potential anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1-(3,4-dichlorobenzyl)piperidin-4-yl)-1H-benzo[d]imidazole in lab experiments is its high purity and yield. This makes it easy to work with and ensures consistent results. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-(1-(3,4-dichlorobenzyl)piperidin-4-yl)-1H-benzo[d]imidazole. One area of research is the development of new analogs of this compound with improved pharmacological properties. Another area of research is the investigation of its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
Scientific Research Applications
2-(1-(3,4-dichlorobenzyl)piperidin-4-yl)-1H-benzo[d]imidazole has been studied for its potential applications in scientific research. One of the main areas of research is neuroscience, where this compound has shown promising results in the treatment of various neurological disorders. It has been found to have neuroprotective effects and can reduce oxidative stress in the brain. It has also been studied for its potential use in the treatment of anxiety and depression.
Biochemical Analysis
Biochemical Properties
2-(1-(3,4-dichlorobenzyl)piperidin-4-yl)-1H-benzo[d]imidazole interacts with the NLRP3 inflammasome . The nature of this interaction involves the compound binding to the inflammasome, potentially inhibiting its activity .
Cellular Effects
The effects of this compound on cells are primarily related to its potential role in modulating the immune response. By interacting with the NLRP3 inflammasome, it could influence cell signaling pathways related to inflammation .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with the NLRP3 inflammasome . This binding could lead to inhibition of the inflammasome, potentially reducing the production of pro-inflammatory cytokines .
properties
IUPAC Name |
2-[1-[(3,4-dichlorophenyl)methyl]piperidin-4-yl]-1H-benzimidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19Cl2N3/c20-15-6-5-13(11-16(15)21)12-24-9-7-14(8-10-24)19-22-17-3-1-2-4-18(17)23-19/h1-6,11,14H,7-10,12H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOXFVEOMHDIJEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC3=CC=CC=C3N2)CC4=CC(=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19Cl2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.